Cas no 1257120-81-2 (rac-(1R,2R)-2-(quinolin-7-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(quinolin-7-yl)cyclopropane-1-carboxylic acid
• CAS No: 1257120-81-2
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 6540346
• PubChem ID: 67290526
• Update Time: 2024-01-13

rac-(1R,2R)-2-(quinolin-7-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(quinolin-7-yl)cyclopropane-1-carboxylic acid
• SCHEMBL2136695
• EN300-1759714
• 1257120-81-2

• Inchi： 1S/C13H11NO2/c15-13(16)11-7-10(11)9-4-3-8-2-1-5-14-12(8)6-9/h1-6,10-11H,7H2,(H,15,16)/t10-,11+/m0/s1
• InChI Key： NSRIQBQPFUNZEP-WDEREUQCSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC2=CC=CN=C2C=1)=O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives